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Compound of Interest

Compound Name: N-(4-Nitrobenzoyl)-beta-alanine

Cat. No.: B123864 Get Quote

Essential Safety and Handling Guide for N-(4-
Nitrobenzoyl)-beta-alanine
This guide provides crucial safety protocols, operational procedures, and disposal plans for

handling N-(4-Nitrobenzoyl)-beta-alanine (CAS RN: 59642-21-6). Adherence to these

guidelines is essential for ensuring personnel safety and minimizing environmental impact in

research and development settings.

Hazard Identification and Personal Protective Equipment
(PPE)
N-(4-Nitrobenzoyl)-beta-alanine is a solid, appearing as a white to light yellow powder or

crystal. While specific hazard data is limited, its chemical structure, containing a nitro group,

suggests that it should be handled with care. The primary routes of exposure are inhalation of

dust, and contact with skin and eyes. Therefore, a comprehensive approach to safety,

combining engineering controls and appropriate Personal Protective Equipment (PPE), is

mandatory.

Table 1: Personal Protective Equipment (PPE) for Handling N-(4-Nitrobenzoyl)-beta-alanine
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PPE Category Item Specifications

Eye Protection Safety Goggles

Must be worn at all times in the

laboratory and conform to

OSHA 29 CFR 1910.133 or

European Standard EN166.[1]

[2]

Face Shield

Recommended when there is

a significant risk of splashing

or dust generation.[2][3]

Hand Protection Chemical-resistant gloves

Nitrile gloves are a suitable

choice for short-term

protection. Always inspect

gloves for integrity before each

use and change them

immediately upon

contamination.[2][4]

Body Protection Laboratory Coat

A flame-resistant lab coat

should be worn and kept fully

buttoned.[2]

Respiratory Protection Dust mask or respirator

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if dust

formation is likely or if working

outside of a fume hood.[1][2]

Operational Plan for Safe Handling
A systematic approach is crucial when working with N-(4-Nitrobenzoyl)-beta-alanine.

Preparation and Engineering Controls:
All handling of N-(4-Nitrobenzoyl)-beta-alanine powder should occur within a certified

chemical fume hood to minimize inhalation exposure.[2]
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Ensure that an eyewash station and a safety shower are readily accessible.[1][5]

Weighing and Transfer:
Conduct all weighing and transfer operations within a fume hood to contain any dust.[2]

Use non-sparking tools to prevent ignition sources.[4]

Avoid the formation of dust during handling.[1][4][5]

During the Experiment:
Keep all containers with N-(4-Nitrobenzoyl)-beta-alanine clearly labeled.

Avoid contact with skin and eyes.[4][6]

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling the chemical, even if gloves were worn.[1]

Storage:
Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][7]

Store away from incompatible materials such as strong oxidizing agents.[7]

Spill Management and Disposal Plan
Spill Management Protocol:

Evacuate: Evacuate personnel from the immediate spill area.[4]

Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is contained within

it.

Don PPE: Put on the appropriate PPE, including respiratory protection.[4]

Contain the Spill: For a solid spill, carefully sweep up the material and place it into a labeled,

sealed container for hazardous waste. Avoid actions that could generate dust.[1][5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAB2021309&productDescription=N-%284-AMINOBNZOYL%29-BETA-ALA+10G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB20213~~PDF~~MTR~~CGV4~~EN~~2025-09-24%2013:08:26~~N-(4-Aminobenzoyl
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Nitrobenzaldoxime.pdf
https://www.echemi.com/sds/n-4-nitrobenzoyl-beta-alanine-temppid160705005253.html
https://www.fishersci.com/store/msds?partNumber=AAB2021309&productDescription=N-%284-AMINOBNZOYL%29-BETA-ALA+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/n-4-nitrobenzoyl-beta-alanine-temppid160705005253.html
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB20213~~PDF~~MTR~~CGV4~~EN~~2025-09-24%2013:08:26~~N-(4-Aminobenzoyl
https://www.benchchem.com/product/b123864?utm_src=pdf-body
https://www.echemi.com/sds/n-4-nitrobenzoyl-beta-alanine-temppid160705005253.html
https://www.njchm.com/service/alanine-msds.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2021309&productDescription=N-%284-AMINOBNZOYL%29-BETA-ALA+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2021309&productDescription=N-%284-AMINOBNZOYL%29-BETA-ALA+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.spectrumchemical.com/media/sds/TCI-N0942.pdf
https://www.spectrumchemical.com/media/sds/TCI-N0942.pdf
https://www.echemi.com/sds/n-4-nitrobenzoyl-beta-alanine-temppid160705005253.html
https://www.echemi.com/sds/n-4-nitrobenzoyl-beta-alanine-temppid160705005253.html
https://www.fishersci.com/store/msds?partNumber=AAB2021309&productDescription=N-%284-AMINOBNZOYL%29-BETA-ALA+10G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB20213~~PDF~~MTR~~CGV4~~EN~~2025-09-24%2013:08:26~~N-(4-Aminobenzoyl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123864?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Decontaminate: Clean the spill area with an appropriate solvent and then wash with soap

and water.

Dispose: Dispose of the contained spill and any contaminated cleaning materials as

hazardous waste.[1][5]

Waste Disposal Plan:
Collection: Collect waste N-(4-Nitrobenzoyl)-beta-alanine and any contaminated materials

in a clearly labeled, sealed, and suitable container.[1][4]

Disposal: Dispose of the chemical waste through a licensed professional waste disposal

service.[5] Adhere to all federal, state, and local environmental regulations.[7] Do not allow

the chemical to enter drains or the environment.[4][7]

Experimental Workflow
The following diagram illustrates the standard workflow for handling N-(4-Nitrobenzoyl)-beta-
alanine in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123864?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

